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Compound of Interest

Compound Name: Dodecyl acetate

Cat. No.: B107313 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

Dodecyl acetate, also known as lauryl acetate, is an organic compound classified as an ester

of dodecanol and acetic acid. It is a colorless liquid with a fruity or floral odor. This document

provides detailed procedures for the safe handling and appropriate storage of dodecyl acetate
in a laboratory setting. Adherence to these guidelines is crucial to ensure personnel safety and

maintain the integrity of the compound.

1. Physicochemical Properties

A summary of the key quantitative data for dodecyl acetate is presented in the table below for

easy reference.
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Property Value Source

Molecular Formula C₁₄H₂₈O₂

Molecular Weight 228.37 g/mol [1]

Appearance Colorless liquid [2]

Odor Fruity, floral [3]

Boiling Point 150 °C (302 °F) at 15-20 hPa [1][2][4]

Melting Point 0.7 °C (33.3 °F)

Flash Point 113 °C (235 °F) - closed cup [1][2]

Density 0.865 g/mL at 25 °C (77 °F) [1][2][4]

Solubility

Insoluble in water. Soluble in

most organic solvents and

alcohol.

[3]

Refractive Index n20/D 1.432 [1]

2. Health and Safety Information

Dodecyl acetate is considered a hazardous substance and may cause lung damage if

swallowed.[3] It is also very toxic to aquatic organisms and may cause long-term adverse

effects in the aquatic environment.[3]

Inhalation: Inhalation of vapors may cause drowsiness and dizziness.[3]

Skin Contact: May cause mild skin irritation after prolonged or repeated exposure.[3]

Eye Contact: May cause eye irritation.

Ingestion: Swallowing the liquid may cause aspiration into the lungs, with the risk of chemical

pneumonitis.[3]

3. Experimental Protocols

3.1. General Handling Protocol
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This protocol outlines the standard procedure for handling dodecyl acetate in a laboratory.

Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.[5]

Confirm that a safety shower and eyewash station are readily accessible.[5][6]

Assemble all necessary personal protective equipment (PPE).

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles with side shields.[3]

Hand Protection: Wear chemical-resistant gloves such as nitrile or neoprene.[2][3] Gloves

should be inspected before use and disposed of properly after handling.[2][4]

Body Protection: A standard laboratory coat should be worn.[6] For larger quantities, a

PVC apron and impervious clothing are recommended.[3][6]

Respiratory Protection: Generally not required in a well-ventilated area.[2][4] If there is a

risk of aerosol formation or overexposure, use an approved respirator.[3]

Handling Procedure:

Avoid all personal contact, including inhalation of vapors.[3]

Dispense the liquid carefully to avoid splashing.

Keep the container tightly closed when not in use.[4][5]

Wash hands thoroughly after handling.[4]

3.2. Storage Protocol

Proper storage is essential to maintain the quality of dodecyl acetate and prevent hazardous

situations.

Storage Conditions:
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Store in a cool, dry, and well-ventilated area.[7]

Keep away from sources of heat, sparks, and open flames.[5][7] Vapors can form

explosive mixtures with air upon intense heating.[2][4]

The product is chemically stable under standard ambient conditions (room temperature).

[2][4]

Container Requirements:

Store in the original, tightly sealed container.[3][4][5]

Recommended storage containers include metal cans or drums.[3]

Incompatible Materials:

Avoid contact with strong oxidizing agents, acids, and bases.[2][3] Esters can react with

acids to liberate heat.[3] Strong oxidizing acids may cause a vigorous, exothermic

reaction.[3]

4. Spill and Waste Disposal Protocol

In the event of a spill or for routine waste disposal, the following procedures should be

followed.

Spill Response:

Minor Spills:

Clean up all spills immediately.[3]

Avoid breathing vapors and contact with skin and eyes.[3]

Use an absorbent material to contain the spill.[4]

Major Spills:

Evacuate the area and move upwind.[3]
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Alert emergency responders.[3]

Contain the spillage to prevent it from entering drains.[2][3]

Waste Disposal:

Dispose of waste and residues in accordance with local, state, and federal regulations.[3]

[5]

This material and its container must be disposed of as hazardous waste.[3]

Avoid release to the environment.[2][3][4]

5. Visual Workflow for Handling and Storage

The following diagram illustrates the logical workflow for the safe handling and storage of

dodecyl acetate.
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Workflow for Handling and Storage of Dodecyl Acetate

1. Preparation
- Assess Risks

- Ensure Ventilation (Fume Hood)
- Verify Emergency Equipment

2. Don PPE
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

3. Handling
- Dispense Carefully

- Avoid Inhalation & Contact
- Keep Container Closed

4. Post-Handling
- Doff PPE Correctly

- Wash Hands Thoroughly

Spill or Leak?

During Handling

5. Storage
- Cool, Dry, Well-Ventilated Area

- Away from Heat & Incompatibles
- Tightly Sealed Original Container

6. Waste Disposal
- Collect in Labeled Container

- Dispose as Hazardous Waste

No

Follow Spill Response Protocol
- Evacuate & Alert

- Contain & Clean Up

Yes

Click to download full resolution via product page

Caption: Logical workflow for safe handling and storage of dodecyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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